Cas no 22276-99-9 (5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a brominated pyrrolopyrimidine core with an amine functional group at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of kinase inhibitors and nucleoside analogs. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its rigid fused-ring system contributes to strong binding affinity in target interactions. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways.
5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure
22276-99-9 structure
Product Name:5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine
CAS No:22276-99-9
MF:C6H5BrN4
MW:213.034699201584
MDL:MFCD09835119
CID:291099
PubChem ID:5491797
Update Time:2025-07-23

5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-bromopyrrolo[2,3-d]pyrimidine
    • 5-bromo-7H-Pyrrolo[2,3-d]pyrimidin-4-amine
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-bromo-
    • 4-Amino-5-brom-7H-pyrrolo<2.3-d>pyrimidin
    • 4-amino-5-bromopyrrolo<2,3-d>pyrimidine
    • 5-Bromo-1H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 7-DEAZA-7-BROMOADENINE
    • ZLE0082
    • 4-Amino-5-bromo-1H-pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 5-bromo-
    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-bromo-
    • zlchem 1307
    • XBMGMUJNRRQVIR-UHFFFAOYSA-N
    • PB20415
    • FCH1393179
    • FS-3
    • FT-0648493
    • DTXSID30176823
    • AKOS026674984
    • 5-Bromo-1H-pyrrolo[2 pound not3-d]pyrimidin-4-amine
    • MFCD09753491
    • FS-3445
    • SCHEMBL9437096
    • AKOS015855660
    • A816081
    • AMY12241
    • XAA27699
    • SCHEMBL868756
    • SY033900
    • J-514391
    • 22276-99-9
    • 4-AMINO-5-BROMOPYRROLO[2,3-D]PYRIMIDINE[22276-99-9]
    • CS-W022301
    • FS-3775
    • DS-1320
    • AC-30044
    • 5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • MDL： MFCD09835119
    • Inchi： 1S/C6H5BrN4/c7-3-1-9-6-4(3)5(8)10-2-11-6/h1-2H,(H3,8,9,10,11)
    • InChI Key： XBMGMUJNRRQVIR-UHFFFAOYSA-N
    • SMILES： BrC1=CNC2C1=C(N)N=CN=2

Computed Properties

  • Exact Mass: 211.97000
  • Monoisotopic Mass: 211.969759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.6

Experimental Properties

  • Density: 1.994
  • Boiling Point: 452.6℃ at 760 mmHg
  • Flash Point: 227.5°C
  • Refractive Index: 1.823
  • PSA: 67.59000
  • LogP: 1.88380

5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-7H-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

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